Cas no 5440-00-6 (5,6-diamino-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5,6-diamino-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 5440-00-6
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• MDL: MFCD00149431
• CID: 373747
• PubChem ID: 79501
• Update Time: 2025-05-20

5,6-diamino-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5,6-Diamino-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
• 2,4(1H,3H)-Pyrimidinedione, 5,6-diamino-1,3-dimethyl-
• 3h)-pyrimidinedione,5,6-diamino-1,3-dimethyl-4(1h
• 5,6-Diamino-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione
• Uracil, 5,6-diamino-1,3-dimethyl-
• 4,5-DIAMINO-1,3-DIMETHYLURACIL
• 5,6-DIAMINO-1,3-DIMETHYLPYRIMIDINE-2,4(1H,3H)-DIONE 1,3-DIMETHYL-5,6-DIAMINOURACIL
• 5,6-Diamino-1,3-Dimethyl Uracil
• 5,6-Diamino-1,3-dimethyluracil hydrate
• 5,6-diamino-1,3-dimethylpyrimidine-2,4-dione
• 4,5-Diamino-1,3-dimethyl-2,6-dioxotetrahydropyrimidine
• NSC 15493
• Uracil,5,6-diamino-1,3-dimethyl- (6CI,7CI,8CI)
• 1,3-Dimethyl-5,6-diaminouracil
• 4,5-Diamino-1,3-dimethylpyrimidine-2,6-dione
• 5,6-Diamino-1,3-dimethyl-2,4-pyrimidinedione
• 5,6-Diamino-1,3-dimethyluracil
• 5,6-diamino-1,3 -dimethyluracil
• 5,6-Diamino-1,3-dimethylurea
• NSC-15493
• A870464
• BCP06198
• 5440-00-6
• EN300-26262
• 5,6-diamino-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1,3-dimethyl-4,5-diamino-1H,3H-pyrimidin-2,6-dione
• F2135-0748
• D94720
• 5,3-dimethyluracil
• AKOS005176457
• UNII-PBG0JXV865
• FT-0600444
• 5,6-diamino-1,3dimethyluracil
• NSC15493
• NS00033074
• 5,6-diamino-1,3-dimethyl-1H-pyrimidine-2,4-dione
• 5.6-diamino-1,3-dimethyl uracil
• SY168977
• Uracil,6-diamino-1,3-dimethyl-
• PBG0JXV865
• 4,3-dimethyluracil
• Oprea1_377416
• W-105630
• MFCD00006551
• DTXSID8063886
• EINECS 226-621-9
• 5,6-Diamino-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione #
• VS-03631
• SCHEMBL88218
• SB57549
• CS-B1145
• BP-10015
• 2,3H)-Pyrimidinedione, 5,6-diamino-1,3-dimethyl-
• 5,6-DiaMino-1,3-diMethyluracil hydrate technical grade
• 2,4(1H,3H)
• STK803540
• DTXCID1041712
• DB-052563
• BBL012979
• ALBB-024598
• pyrimidine, 4,5-diamino-1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-

• MDL： MFCD00149431
• Inchi： 1S/C6H10N4O2/c1-9-4(8)3(7)5(11)10(2)6(9)12/h7-8H2,1-2H3
• InChI Key： BGQNOPFTJROKJE-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C(=C(N)N1C)N)=O
• BRN： 157451

Computed Properties

• Exact Mass: 170.08000
• Monoisotopic Mass: 170.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7A^2
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.350±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 210-214 °C (dec.) (lit.)
• Boiling Point: 243.6±50.0 ºC (760 Torr),
• Flash Point: 101.1±30.1 ºC,
• Refractive Index: 1.58
• Solubility: Slightly soluble (8.5 g/l) (25 º C),
• PSA: 96.04000
• LogP: -0.58920
• Solubility: Soluble in water
• pka: 4.42±0.70(Predicted)

5,6-diamino-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：10-34
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5,6-diamino-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

5,6-Diamino-1,3-Dimethyl-1,2,3,4-Tetrahydropyrimidine-2,4-Dione: A Comprehensive Overview

The compound with CAS No 5440-00-6, known as 5,6-diamino-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of tetrahydropyrimidines and has garnered attention due to its unique chemical structure and versatile properties.

Chemical Structure and Synthesis

The molecular structure of 5,6-diamino-1,3-dimethyl-tetrahydropyrimidine is characterized by a six-membered ring system with two amino groups at positions 5 and 6 and methyl groups at positions 1 and 3. This arrangement imparts the molecule with both hydrophilic and hydrophobic properties. The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity.

Applications in Pharmaceutical Research

Recent studies have highlighted the potential of 5,6-diamino-tetrahydropyrimidine derivatives in drug discovery. The compound's ability to act as a precursor for bioactive molecules has made it a valuable intermediate in the synthesis of various pharmacologically active agents. For instance, researchers have explored its role in the development of anti-cancer drugs due to its ability to inhibit specific enzymes involved in tumor growth.

Material Science and Industrial Uses

Beyond pharmaceuticals, tetrahydropyrimidine derivatives are also finding applications in material science. The compound's stability under various conditions makes it suitable for use in polymer chemistry and as an additive in industrial processes. Recent advancements have demonstrated its effectiveness as a stabilizer in polymeric materials exposed to harsh environmental conditions.

Safety Considerations

While exploring the applications of this compound is promising, safety considerations must be prioritized. Handling the compound requires adherence to standard laboratory protocols to ensure worker safety and environmental protection.

FUTURE RESEARCH DIRECTIONS

The future of this compound lies in further exploration of its properties and potential applications. Ongoing research is focusing on optimizing synthesis methods for large-scale production while maintaining product quality. Additionally, investigations into its biodegradability and environmental impact are crucial for sustainable use.

In conclusion, 5,6-diamino-tetrahydropyrimidine represents a promising molecule with diverse applications across multiple fields. Its continued study will undoubtedly unlock new possibilities for innovation in science and industry.